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Compound of Interest

Compound Name: CaCCinh-A01

Cat. No.: B1668195 Get Quote

Introduction

CaCCinh-A01 is a widely used inhibitor of calcium-activated chloride channels (CaCCs),

including TMEM16A (also known as Anoctamin 1 or ANO1) [2, 4]. It is an essential tool for

researchers studying ion channel function, signal transduction, and various physiological

processes involving chloride transport. Proper preparation of a stock solution is the first critical

step for ensuring the accuracy and reproducibility of experimental results. This document

provides a detailed protocol for preparing a stock solution of CaCCinh-A01 for in vitro research

applications.

Data Presentation

A summary of the key quantitative data for CaCCinh-A01 is presented in the table below for

easy reference.
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Property Value Source

Molecular Weight 347.43 g/mol [1][2]

Purity ≥98% (HPLC) [1][2]

Appearance Off-white to white solid [1][3]

Solubility in DMSO 30 mg/mL to 69 mg/mL [4][5][6]

Solubility in Ethanol
~3.47 mg/mL (with gentle

warming)
[2]

Recommended Storage (Solid) -20°C [1][2]

Recommended Storage (Stock

Solution)
-20°C or -80°C [3][4]

Experimental Protocol: Preparation of a 10 mM CaCCinh-A01 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CaCCinh-A01 in dimethyl

sulfoxide (DMSO).

Materials:

CaCCinh-A01 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Equipment:

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Fume hood

Procedure:

Preparation: Before starting, ensure all equipment is clean and readily accessible. Work in a

fume hood to minimize inhalation of the compound and solvent.

Weighing CaCCinh-A01: Carefully weigh out the desired amount of CaCCinh-A01 powder

using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.47 mg of CaCCinh-A01 (Molecular Weight: 347.43 g/mol ).

Dissolution: Add the weighed CaCCinh-A01 powder to a sterile microcentrifuge tube. Add

the appropriate volume of DMSO to the tube. For a 10 mM solution with 3.47 mg of the

compound, add 1 mL of DMSO.

Mixing: Close the tube tightly and vortex the solution until the CaCCinh-A01 is completely

dissolved. The solution should be clear and pale yellow[1]. Gentle warming may be applied

to aid dissolution if necessary[2].

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes[3][4]. Store the aliquots at -20°C

or -80°C. When stored at -20°C, the solution is stable for at least one year[3]. For longer-

term storage, -80°C is recommended[3][4].

Safety Precautions:

Always handle CaCCinh-A01 and DMSO in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment, including a lab coat, gloves, and safety

glasses.

Refer to the Safety Data Sheet (SDS) for detailed safety information before handling the

compound and solvent.

Mandatory Visualization
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Preparation Phase

Weighing Phase

Dissolution Phase

Storage Phase

Gather Materials and Equipment

Don Personal Protective Equipment (PPE)

Tare analytical balance

Weigh CaCCinh-A01 powder

Add powder to sterile tube

Add appropriate volume of DMSO

Vortex until fully dissolved

Aliquot stock solution

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a CaCCinh-A01 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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